GNE-149

• CAS: 1953132-75-6
• Molecular Formula: C28H33F4N3O
• Molecular Weight: 503.6 g/mol
• InChI: InChI=1S/C28H33F4N3O/c1-17-11-21-20-7-4-5-8-24(20)33-26(21)27(35(17)16-28(2,3)32)25-22(30)12-18(13-23(25)31)36-19-14-34(15-19)10-6-9-29/h4-5,7-8,12-13,17,19,27,33H,6,9-11,14-16H2,1-3H3/t17-,27-/m1/s1
• InChIKey: BKHIBYHLBQEIQK-XGCWNURASA-N

GNE-149: Oral Full ERα Antagonist & SERD

GNE-149 (compound 12) is a tool molecule developed as an orally bioavailable, full antagonist of estrogen receptor alpha (ERα) that also acts as a selective estrogen receptor degrader (SERD) [1]. It belongs to the tetrahydrocarboline (THC) chemical class, structurally distinct from phenol-containing SERMs/SERDs [1]. GNE-149 was designed to overcome the oral bioavailability limitation of fulvestrant while matching or exceeding its dual mechanism of full antagonism and receptor degradation [1].

Oral Dosing Supports oral gavage / daily dosing in rodent xenograft models

Target Engagement Full ERα antagonist & degrader for pathway interrogation

Chemical Class Non-phenolic tetrahydrocarboline core; distinct from phenol-based SERMs/SERDs

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source

GNE-149 Differentiated from Other SERDs

Fulvestrant, though a proven SERD, is not orally bioavailable and may achieve incomplete ERα occupancy in patients [1]. GDC-0810 exhibits partial agonist activity on the uterus, compromising its full antagonist profile [1]. GDC-0927, while potent, contains a phenol group that introduces metabolic liability, resulting in higher clearance and lower oral exposure than GNE-149 [1]. These differences in oral bioavailability, full antagonist character, metabolic stability, and degradation efficiency create distinct pharmacological profiles that render these in-class compounds non-interchangeable for studies where oral dosing, sustained target engagement, and complete ERα antagonism are required.

Fulvestrant: non-oral route may not support chronic oral study design.

GDC-0810: partial agonist activity may confound full antagonist interpretation.

GDC-0927: phenol-related metabolic liability may reduce oral exposure in some models.

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source

GNE-149 Head-to-Head Comparison Evidence

ERα Degradation in MCF7 and T47D Cells

In a direct head-to-head comparison, GNE-149 achieved an ERα degradation IC50 of 0.053 nM with 100% maximal degradation efficiency (Sinf) in MCF7 cells, versus fulvestrant (0.32 nM, 102%), GDC-0810 (0.85 nM, 96%), and GDC-0927 (0.03 nM, 97%) [1]. In T47D cells, GNE-149 showed a degradation IC50 of 0.031 nM with 101% Sinf, while GDC-0810 dropped to 1.7 nM with only 86% Sinf—a 10% loss in maximal degradation efficiency relative to its MCF7 performance [1]. GNE-149 thus combines sub-nanomolar degradation potency with complete degradation efficiency across two distinct ER+ cell lines, unlike GDC-0810, which loses efficiency in T47D [1].

ERα Degradation

Head-to-head

MCF7 IC50 0.053 nM, Sinf 100%
vs fulvestrant 0.32 nM (102%),
GDC-0810 0.85 nM (96%),
GDC-0927 0.03 nM (97%)

Supports degradation endpoint comparison across cell lines

T47D: GNE-149 Sinf 101%, GDC-0810 86% (reported 10% drop)

Evidence Dimension	ERα degradation IC50 (nM) and maximal degradation efficiency Sinf (%)
Target Compound Data	MCF7: IC50 0.053 nM, Sinf 100%; T47D: IC50 0.031 nM, Sinf 101%
Comparator Or Baseline	Fulvestrant (1): MCF7 IC50 0.32 nM, Sinf 102%; T47D IC50 0.84 nM, Sinf 104%. GDC-0810 (2): MCF7 IC50 0.85 nM, Sinf 96%; T47D IC50 1.7 nM, Sinf 86%. GDC-0927 (5): MCF7 IC50 0.03 nM, Sinf 97%; T47D IC50 0.38 nM, Sinf 99%.
Quantified Difference	GNE-149 degradation IC50 is ~6-fold more potent than fulvestrant and ~16-fold more potent than GDC-0810 in MCF7; ~2-fold less potent than GDC-0927 but achieves 100% Sinf vs 97%. In T47D, GNE-149 maintains 101% Sinf vs GDC-0810 86% (10% drop).
Conditions	ERα degradation assay in MCF7 and T47D ER+ breast cancer cell lines, as reported in ACS Med Chem Lett 2020 Table 3.

Why This Matters

Complete and consistent ERα degradation across heterogeneous ER+ breast cancer cell lines predicts more reliable target suppression than GDC-0810, which shows cell-line-dependent loss of degradation efficiency.

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source

Antiproliferation in MCF7 and T47D Cells

In the same head-to-head study, GNE-149 inhibited proliferation of MCF7 cells with an IC50 of 0.66 nM and T47D cells with an IC50 of 0.69 nM [1]. This represents ~4-fold greater potency than fulvestrant (MCF7 2.6 nM, T47D 3.0 nM) and ~40- to 70-fold greater potency than GDC-0810 (MCF7 44 nM, T47D 27 nM) [1]. GNE-149 was ~2-fold less potent than GDC-0927 (MCF7 0.30 nM, T47D 0.29 nM) in antiproliferation, although this difference is offset by GNE-149's superior metabolic stability and oral bioavailability [1].

Antiproliferation

Head-to-head

MCF7 IC50 0.66 nM, T47D 0.69 nM
vs fulvestrant 2.6 / 3.0 nM,
GDC-0810 44 / 27 nM,
GDC-0927 0.30 / 0.29 nM

Reported antiproliferative response; cross-cell-line consistency observed

Compare potency margins within context of metabolic stability

Evidence Dimension	Antiproliferative IC50 (nM) in MCF7 and T47D cells
Target Compound Data	MCF7: 0.66 nM; T47D: 0.69 nM
Comparator Or Baseline	Fulvestrant (1): MCF7 2.6 nM, T47D 3.0 nM. GDC-0810 (2): MCF7 44 nM, T47D 27 nM. GDC-0927 (5): MCF7 0.30 nM, T47D 0.29 nM.
Quantified Difference	GNE-149 is ~4-fold more potent than fulvestrant and ~40- to 70-fold more potent than GDC-0810; ~2-fold less potent than GDC-0927.
Conditions	Antiproliferation assay in MCF7 and T47D ER+ breast cancer cell lines, ACS Med Chem Lett 2020 Table 3.

Why This Matters

Sub-nanomolar antiproliferative activity against two widely used ER+ breast cancer models, with a substantial potency margin over fulvestrant and GDC-0810, supports GNE-149 as a more effective in vitro tool for proliferation studies.

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source

Metabolic Stability & Oral Bioavailability vs. GDC-0927

GNE-149 was directly compared to GDC-0927 for in vitro metabolic stability and in vivo pharmacokinetics [1]. In human liver microsomes, GNE-149 showed a predicted hepatic clearance of 11 mL/min/kg vs 12 for GDC-0927; in human hepatocytes, 8 vs 16 mL/min/kg [1]. This improvement was consistent across rat, mouse, dog, and cyno species [1]. In vivo, GNE-149 achieved oral bioavailability (F%) of 31% in rat, 49% in dog, and 28% in cyno, compared to GDC-0927 at 16%, 23%, and 5%, respectively [1]. Total clearance was also substantially lower for GNE-149: rat 19 vs 81 mL/min/kg, dog 8 vs 24, cyno 13 vs 17 [1].

Metabolic Stability

Head-to-head

Human hepatocyte CL 8 vs 16 mL/min/kg (GDC-0927)
Rat F 31% vs 16%, dog 49% vs 23%, cyno 28% vs 5%

Supports oral exposure comparison; lower clearance across species

THC core avoids phenol metabolic liability

Evidence Dimension	Hepatic clearance (mL/min/kg) predicted from liver microsomes and hepatocytes; in vivo total clearance (mL/min/kg) and oral bioavailability F%
Target Compound Data	LM CL (h/r/m/d/c): 11/31/57/15/24; Hep CL: 8/29/18/9/11; Rat CL 19, F 31%; Dog CL 8, F 49%; Cyno CL 13, F 28%
Comparator Or Baseline	GDC-0927 (5): LM CL: 12/45/77/28/36; Hep CL: 16/46/65/27/36; Rat CL 81, F 16%; Dog CL 24, F 23%; Cyno CL 17, F 5%
Quantified Difference	In human hepatocytes, GNE-149 clearance is 2-fold lower (8 vs 16). Rat oral bioavailability ~2-fold higher (31% vs 16%); dog ~2.1-fold higher (49% vs 23%); cyno ~5.6-fold higher (28% vs 5%). Rat clearance ~4.3-fold lower (19 vs 81 mL/min/kg).
Conditions	Liver microsome and hepatocyte stability assays; in vivo PK in rat, dog, and cynomolgus monkey; ACS Med Chem Lett 2020 Table 4.

Why This Matters

The THC core lacking a phenol group confers significantly improved metabolic stability and oral bioavailability over GDC-0927, enabling lower and less frequent dosing for in vivo efficacy studies.

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source

In Vivo Tumor Regression in MCF7 Xenografts

In an MCF7 xenograft model overexpressing the Y537S ESR1 mutant, GNE-149 exhibited dose-dependent tumor regression at all doses above 0.3 mg/kg [1]. Critically, comparable antitumor efficacy was achieved with GNE-149 at an ~30-fold lower dose than GDC-0927, directly demonstrating the benefit of its improved pharmacokinetic profile [1]. GNE-149 was also effective and well-tolerated in MCF7 wild-type ERα xenografts [1].

In Vivo Xenograft

Head-to-head

MCF7 Y537S model: tumor regression at ≥0.3 mg/kg
Comparable efficacy at ~30-fold lower dose than GDC-0927

Model-response endpoint: dose reduction reflects PK improvement

Daily oral dosing; WT MCF7 also assessed

Evidence Dimension	In vivo tumor growth inhibition and dose required for comparable efficacy in MCF7 Y537S xenograft
Target Compound Data	Dose-dependent tumor regression at ≥0.3 mg/kg; comparable efficacy at ~30-fold lower dose than GDC-0927
Comparator Or Baseline	GDC-0927 (5): comparable efficacy required ~30-fold higher dose
Quantified Difference	~30-fold dose reduction to achieve equivalent antitumor efficacy in MCF7 Y537S xenograft model
Conditions	MCF7 xenograft mouse model with overexpressed Y537S ERα mutant; daily oral dosing; ACS Med Chem Lett 2020 Figure 4 and Supporting Information Figure S2.

Why This Matters

The ~30-fold potency advantage in vivo translates to a lower pill burden, reduced compound requirement for animal studies, and a wider potential therapeutic window compared to GDC-0927.

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source

Full Antagonist Profile and Degradation Consistency

GNE-149 showed no agonist activity in the Ishikawa cell alkaline phosphatase assay, behaving as a full antagonist comparable to fulvestrant and GDC-0927 [1]. In the in vivo uterine wet weight (UWW) assay, GNE-149 demonstrated a full antagonist profile, in contrast to GDC-0810 which exhibits partial agonist effects on the uterus [1]. Additionally, GNE-149 maintained consistent ERα degradation efficiency across MCF7 and T47D cell lines (Sinf 100% and 101%, respectively), whereas GDC-0810 showed a marked 10% drop in Sinf in T47D cells [1].

Full Antagonist Profile

Head-to-head

Ishikawa: no agonist activity
UWW: full antagonist (vs partial agonist GDC-0810)
Degradation consistency MCF7/T47D Sinf 100%/101%

Supports full antagonist interpretation; avoids partial agonism confound

Degradation efficiency stable across cell lines

Evidence Dimension	Full antagonist profile (absence of agonist activity) in vitro and in vivo; cross-cell line degradation consistency
Target Compound Data	No agonist activity in Ishikawa cells; full antagonist in UWW assay; degradation Sinf 100% (MCF7) and 101% (T47D)
Comparator Or Baseline	Fulvestrant: full antagonist, Sinf MCF7 102%/T47D 104%. GDC-0810: partial agonist on uterus, Sinf MCF7 96%/T47D 86% (10% drop). GDC-0927: full antagonist, Sinf MCF7 97%/T47D 99%.
Quantified Difference	GNE-149 matches fulvestrant's full antagonist profile while adding oral bioavailability. GNE-149 avoids the 10% degradation efficiency loss observed for GDC-0810 in T47D cells.
Conditions	Alkaline phosphatase assay in Ishikawa cells; uterine wet weight assay in rodents; ERα degradation in MCF7 and T47D cells; ACS Med Chem Lett 2020.

Why This Matters

A clean full antagonist profile without partial agonism avoids the potential risk of endometrial stimulation associated with SERMs and GDC-0810, while consistent degradation across cell lines ensures robust target engagement independent of tumor heterogeneity.

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source

GNE-149 Key Research Applications

Oral In Vivo Efficacy in Xenograft Models

GNE-149 is uniquely suited for oral daily dosing in MCF7 xenograft studies, including those harboring ESR1 mutations (e.g., Y537S), where it achieves tumor regression at doses ≥0.3 mg/kg and delivers comparable efficacy to GDC-0927 at ~30-fold lower dose, reducing compound consumption and formulation burden [1].

SERD Mechanism-of-Action in ER+ Cell Lines

With sub-nanomolar ERα degradation IC50 and complete degradation efficiency (Sinf ~100%) in both MCF7 and T47D cells, GNE-149 provides a consistent tool for investigating ERα turnover, ubiquitin-proteasome pathway engagement, and downstream transcriptional effects without cell-line-dependent variability [1].

PK/PD Modeling Across Preclinical Species

GNE-149's low clearance and high oral bioavailability across rat, dog, and cynomolgus monkey enable translational PK/PD studies. Its 2- to 5.6-fold higher oral bioavailability compared to GDC-0927 across species facilitates accurate exposure-response modeling and human dose projection [1].

Full Antagonist Profiling in Uterine Safety Assays

GNE-149 demonstrates a clean full antagonist profile in both Ishikawa cell alkaline phosphatase assays and rodent uterine wet weight models, making it a suitable reference compound for studies assessing endometrial safety liabilities of next-generation SERDs and SERMs [1].

Application

Selection Property

Validation Focus

Oral xenograft response studies

Oral bioavailability and dose-response profile

Dose-dependent tumor response in ESR1-mutant models

ERα turnover mechanism studies

Consistent degradation efficiency across ER+ cell lines

Ubiquitin-proteasome pathway engagement and transcriptional readouts

Preclinical PK/PD profiling

Cross-species metabolic stability and clearance

Exposure-response modeling and human dose projection context

Uterine antagonist profiling

Full antagonist profile without partial agonism

Endometrial endpoint context in rodent uterine weight models

• [1] Liang J, et al. Discovery of GNE-149 as a Full Antagonist and Efficient Degrader of Estrogen Receptor alpha for ER+ Breast Cancer. ACS Med Chem Lett. 2020;11(6):1342-1347. doi:10.1021/acsmedchemlett.0c00224. View Source